Cas no 140899-18-9 (a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosyl]-)

a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosyl]- structure
140899-18-9 structure
Product Name:a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosyl]-
CAS No:140899-18-9
MF:C57H106O16
MW:1047.44196081161
CID:190790
PubChem ID:196904
Update Time:2025-04-19

a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosyl]- Chemical and Physical Properties

Names and Identifiers

    • a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosyl]-
    • [(2S,3R,4R,5R,6R)-5-[(2R,3R,4S,5S,6R)-6-(decanoyloxymethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hexadecanoyloxy-3,4-dihydroxy-6-(hydroxymethyl)-2-propoxyoxan-4-yl] hexadecanoate
    • a-D-Glucopyranoside,2,3-bis[(1-oxohexadecyl)oxy]propyl 4-O-[6-O-(1-oxodecyl)-a-D-glucopyranosy...
    • (2S,3R,4R,5R,6R)-5-({(2R,3R,4S,5S,6R)-6-[(decanoyloxy)methyl]-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl}oxy)-3,4-dihydroxy-6-(hydroxymethyl)-2-propoxytetrahydro-2H-pyran-3,4-diyl dihexadecanoate (non-preferred name)
    • 1(3),2-Dipalmitoyl-3(1)-(glucopyranosyl-(6-decanoyl)-(1-4)-glucopyranosyl)-glycerol
    • Dipalmitoyl-ggg
    • DTXSID00161488
    • 140899-18-9
    • Inchi: 1S/C57H106O16/c1-5-9-12-15-18-20-22-24-26-28-31-34-37-40-48(60)72-56(65)53(71-54-52(64)51(63)50(62)46(69-54)44-68-47(59)39-36-33-30-17-14-11-7-3)45(43-58)70-55(67-42-8-4)57(56,66)73-49(61)41-38-35-32-29-27-25-23-21-19-16-13-10-6-2/h45-46,50-55,58,62-66H,5-44H2,1-4H3/t45-,46-,50-,51+,52-,53-,54-,55+,56-,57-/m1/s1
    • InChI Key: QHBIQIGMMLORPZ-BASKQFRRSA-N
    • SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](COC(CCCCCCCCC)=O)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@H]([C@@]([C@]1(O)OC(CCCCCCCCCCCCCCC)=O)(O)OC(CCCCCCCCCCCCCCC)=O)OCCC

Computed Properties

  • Exact Mass: 1046.74808729g/mol
  • Monoisotopic Mass: 1046.74808729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 16
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 49
  • Complexity: 1390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 16.2
  • Topological Polar Surface Area: 237Ų
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